Cas no 263007-65-4 (9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)-)

• Product Name: 9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)-
• CAS No: 263007-65-4
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 1426233
• PubChem ID: 10740165
• Update Time: 2025-05-25

9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)-
• AKOS040763226
• NCGC00385825-01!1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methylbut-2-enyl)acridin-9-one
• 263007-65-4
• Buxifoliadine A
• 1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methylbut-2-enyl)acridin-9-one

• Inchi： 1S/C25H29NO4/c1-14(2)10-12-17-22-20(24(29)18(25(17)30-6)13-11-15(3)4)23(28)16-8-7-9-19(27)21(16)26(22)5/h7-11,27,29H,12-13H2,1-6H3
• InChI Key： XCHVRLXEQIEULZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C/C=C(\C)/C)C(=C2C(C3C=CC=C(C=3N(C)C2=C1C/C=C(\C)/C)O)=O)O

Computed Properties

• Exact Mass: 407.20977
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.847
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 70

9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones

Additional information on 9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)-

Recent Advances in the Study of 9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)- (CAS: 263007-65-4)

The compound 9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)- (CAS: 263007-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This acridinone derivative, characterized by its hydroxyl and prenyl substituents, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action.

Recent research has focused on the compound's potential as an anti-cancer agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 263007-65-4 exhibits potent inhibitory effects on several cancer cell lines, including breast, lung, and colon cancers. The study revealed that the compound's mechanism of action involves the disruption of microtubule dynamics, leading to cell cycle arrest at the G2/M phase. Additionally, the prenyl groups were found to enhance the compound's bioavailability and cellular uptake, which are critical factors for its therapeutic efficacy.

Another significant finding comes from a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anti-inflammatory properties. The researchers reported that 263007-65-4 effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This effect was attributed to the compound's ability to inhibit the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's pharmacological profile. A recent study highlighted the importance of the hydroxyl and methoxy groups at positions 1, 5, and 3, respectively, for maintaining the compound's biological activity. Modifications to the prenyl side chains were found to influence the compound's solubility and metabolic stability, providing valuable insights for future drug development efforts.

In summary, 9(10H)-Acridinone,1,5-dihydroxy-3-methoxy-10-methyl-2,4-bis(3-methyl-2-butenyl)- (CAS: 263007-65-4) represents a promising scaffold for the development of novel therapeutic agents. Its dual anti-cancer and anti-inflammatory activities, combined with its favorable pharmacokinetic properties, make it a compelling candidate for further preclinical and clinical investigations. Future research should focus on elucidating its detailed molecular mechanisms and exploring its potential in combination therapies.